3-[3-(Methylsulfanyl)anilino]-2-(3-thienyl)acrylonitrile
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Description
3-[3-(Methylsulfanyl)anilino]-2-(3-thienyl)acrylonitrile is a useful research compound. Its molecular formula is C14H12N2S2 and its molecular weight is 272.38. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
[3+2]- Versus [4+2]-Cycloaddition Reactions :The compound undergoes formal [3+2]-cycloaddition reactions with maleimides rather than the expected [4+2]-cycloaddition, leading to the formation of novel pyrrolo-pyridazines via initially formed pyrrolidine-derived azomethine ylides. This unexpected reaction path and the mechanism involved in the final product formation have been a subject of discussion (Deryabina et al., 2006).
[Heteroarylacrylonitriles Synthesis and Evaluation] :A series of 3‐aryl‐2‐(2‐thienyl)acrylonitriles and 3‐aryl‐2‐(3‐thienyl)acrylonitriles have been synthesized and evaluated for their antifungal and cytotoxic activities against various fungi and cancer cell lines, respectively (Quiroga et al., 2007).
Chemical Properties and Structure
[Structural Analysis of Substituted Acrylonitriles] :The structure and molecular interactions of different substituted (E)-3-aryl-2-(thienyl)acrylonitriles have been explored. The compounds exhibit various intermolecular interactions, including hydrogen-bonded chains and sheets, contributing to their unique structural properties (Cobo et al., 2006).
Applications in Material Science
[Polyacrylonitrile Copolymer Stabilization and Spinnability] :The compound's derivatives have been used in the synthesis of polyacrylonitrile copolymers, aiming to improve the stabilization and spinnability of the copolymers. These materials can be used as carbon fiber precursors, demonstrating the compound's relevance in advanced material synthesis and its potential in industrial applications (Ju et al., 2013).
Properties
IUPAC Name |
(E)-3-(3-methylsulfanylanilino)-2-thiophen-3-ylprop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2S2/c1-17-14-4-2-3-13(7-14)16-9-12(8-15)11-5-6-18-10-11/h2-7,9-10,16H,1H3/b12-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRNVTAOXYJBICE-XFXZXTDPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)NC=C(C#N)C2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CSC1=CC=CC(=C1)N/C=C(/C#N)\C2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.